Cas no 2549008-92-4 (2-(4-{4-(4-ethylpiperazin-1-yl)but-2-yn-1-yloxy}piperidin-1-yl)-6-methylpyrazine)

• Product Name: 2-(4-{4-(4-ethylpiperazin-1-yl)but-2-yn-1-yloxy}piperidin-1-yl)-6-methylpyrazine
• CAS No: 2549008-92-4
• MF: C₂₀H₃₁N₅O
• MW: 357.493044137955
• CID: 5328319
• Update Time: 2025-05-22

2-(4-{4-(4-ethylpiperazin-1-yl)but-2-yn-1-yloxy}piperidin-1-yl)-6-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-[4-[[4-(4-Ethyl-1-piperazinyl)-2-butyn-1-yl]oxy]-1-piperidinyl]-6-methylpyrazine
• 2-(4-{4-(4-ethylpiperazin-1-yl)but-2-yn-1-yloxy}piperidin-1-yl)-6-methylpyrazine

• Inchi： 1S/C20H31N5O/c1-3-23-11-13-24(14-12-23)8-4-5-15-26-19-6-9-25(10-7-19)20-17-21-16-18(2)22-20/h16-17,19H,3,6-15H2,1-2H3
• InChI Key： YWFQUPCQZLKJKI-UHFFFAOYSA-N
• SMILES： C1(N2CCC(OCC#CCN3CCN(CC)CC3)CC2)=NC(C)=CN=C1

Experimental Properties

• Density: 1.15±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 530.2±50.0 °C(Predicted)
• pka: 7.63±0.10(Predicted)

Additional information on 2-(4-{4-(4-ethylpiperazin-1-yl)but-2-yn-1-yloxy}piperidin-1-yl)-6-methylpyrazine

Compound CAS No 2549008-92-4: A Comprehensive Overview

The compound with CAS number 2549008-92-4, also known as 2-(4-{4-(4-ethylpiperazin-1-yl)but-2-yn-1-yloxy}piperidin-1-yl)-6-methylpyrazine, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

The molecular structure of this compound is characterized by a pyrazine ring, which serves as the central framework. The pyrazine ring is substituted at the 6-position with a methyl group, enhancing its stability and reactivity. Additionally, the molecule features a piperidine ring attached to the pyrazine at the 2-position, which introduces significant steric and electronic effects. The piperidine ring is further modified with an oxy group connected to a butynyl chain, which terminates with an ethyl-substituted piperazine moiety. This intricate architecture allows for diverse interactions and functionalization possibilities.

Recent studies have highlighted the importance of such heterocyclic compounds in drug design, particularly in targeting specific biological pathways. The presence of piperazine and piperidine rings in the molecule suggests potential applications as bioisosteres or scaffolds for drug delivery systems. Moreover, the butynyl chain introduces rigidity into the molecule, which can be advantageous in modulating pharmacokinetic properties such as solubility and bioavailability.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, coupling reactions, and cyclization. The use of transition metal catalysts has been reported to facilitate key steps in its construction, ensuring high yields and purity. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

The compound's properties have been extensively studied using computational chemistry tools such as density functional theory (DFT) and molecular docking simulations. These studies reveal that the molecule exhibits favorable interactions with key biological targets, making it a promising candidate for further preclinical testing.

From an industrial perspective, this compound represents a valuable addition to the portfolio of advanced chemical intermediates used in pharmaceutical research. Its modular structure allows for easy modification, enabling chemists to explore various analogs with enhanced therapeutic profiles.

In conclusion, CAS No 2549008-92-4 stands out as a versatile and innovative compound with broad implications across multiple disciplines. As research continues to uncover its full potential, it is poised to play a pivotal role in advancing both academic and industrial applications.